Cas no 1208-88-4 (4-(Phenylthio)benzaldehyde)

• Product Name: 4-(Phenylthio)benzaldehyde
• CAS No: 1208-88-4
• MF: C₁₃H₁₀OS
• MW: 214.282902240753
• MDL: MFCD01666578
• CID: 191211
• PubChem ID: 71023
• Update Time: 2025-04-19

4-(Phenylthio)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(Phenylthio)benzaldehyde
• 4-phenylsulfanylbenzaldehyde
• 4-Phenylsulfanyl-benzaldehyde
• Benzaldehyde,4-(phenylthio)-
• 2-(phenylthio)benzaldehyde
• 4-(Phenythio)benzaldehde
• 4-formylphenyl phenyl sulfide
• 4-phenylthiobenzenecarbaldehyde
• Benzaldehyde,p-phenylthio
• EINECS 214-905-5
• p-(Phenylthio)benzaldehyde
• paraphenylthiobenzaldehyde
• 4-(phenylsulfanyl)benzaldehyde
• Benzaldehyde, p-phenylthio-
• p-Phenylthiobenzaldehyde
• 4-phenylthio benzaldehyde
• 4-phenylthiobenzaldehyde
• Benzaldehyde, 4-(phenylthio)-
• PubChem10537
• SP481
• BCP25032
• SBB02
• AKOS000113296
• AC-17853
• VDNBWBPUFMZCEW-UHFFFAOYSA-N
• NS00023938
• NCGC00319483-01
• J-513816
• 4-08-00-00308 (Beilstein Handbook Reference)
• 1208-88-4
• DTXSID90153019
• CS-0116840
• Z1157747474
• BS-14951
• AB01316011-02
• D82200
• EN300-92347
• FT-0652261
• BRN 2255322
• SCHEMBL195828
• MFCD01666578
• BBL040096
• STK349845

• MDL： MFCD01666578
• Inchi： 1S/C13H10OS/c14-10-11-6-8-13(9-7-11)15-12-4-2-1-3-5-12/h1-10H
• InChI Key： VDNBWBPUFMZCEW-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)C1C=CC(C=O)=CC=1
• BRN： 2255322

Computed Properties

• Exact Mass: 214.04500
• Monoisotopic Mass: 214.04523611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 42.4
• XLogP4: 3.5
• Topological Polar Surface Area: 42.4A^2
• Isotope Atom Count: 0

Experimental Properties

• Density: 1.2
• Boiling Point: 377.7 °C at 760 mmHg
• Flash Point: 209.9 °C
• Refractive Index: 1.644
• PSA: 42.37000
• LogP: 3.65030